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Compound of Interest

Compound Name:
1-Bromo-2-methyl-4-

(trifluoromethoxy)benzene

Cat. No.: B031540 Get Quote

An In-depth Technical Guide to the GHS Classification of 1-Bromo-2-methyl-4-
(trifluoromethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) classification for 1-Bromo-2-methyl-4-
(trifluoromethoxy)benzene (CAS No. 261951-96-6). This document is intended to serve as a

core resource for researchers, scientists, and professionals in drug development who handle

this compound, ensuring its safe use and proper management.

GHS Classification Summary
1-Bromo-2-methyl-4-(trifluoromethoxy)benzene is classified under the GHS with hazards

related to acute toxicity, skin and eye irritation, respiratory irritation, and aquatic toxicity. The

following tables summarize the key GHS elements for this compound.

Table 1: GHS Hazard Classification
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Hazard Class Hazard Category

Acute toxicity, Oral Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity, single exposure Category 3

Hazardous to the aquatic environment, long-

term
Category 2

Table 2: GHS Label Elements
Element Description

Pictograms
alt text

alt text

Signal Word Warning[1][2]

Hazard Statements

H302: Harmful if swallowed.[2] H315: Causes

skin irritation.[1][2] H319: Causes serious eye

irritation.[1][2] H335: May cause respiratory

irritation.[1][2] H411: Toxic to aquatic life with

long lasting effects.[3]

Table 3: GHS Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2]

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.[4]

P273
Avoid release to the

environment.[3]

P280
Wear protective gloves/ eye

protection/ face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][4]

P330 Rinse mouth.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.
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P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.[1]

P391 Collect spillage.[3]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1][4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[4]

Experimental Protocols
Detailed experimental protocols for the GHS classification of 1-Bromo-2-methyl-4-
(trifluoromethoxy)benzene are not publicly available. The classification is typically derived

from data submitted to regulatory bodies like the European Chemicals Agency (ECHA) by

chemical manufacturers and suppliers. The methodologies for determining these hazard

classifications generally follow OECD (Organisation for Economic Co-operation and

Development) guidelines for the testing of chemicals.

A generalized workflow for determining the GHS classifications presented above would include:

Acute Oral Toxicity: Studies, often using rodent models, to determine the median lethal dose

(LD50). An LD50 value between 300 and 2000 mg/kg typically corresponds to a Category 4

classification.

Skin Irritation: In vivo or in vitro tests to assess the potential of the substance to cause

reversible inflammatory changes to the skin. The scoring of erythema and edema determines

the classification.

Eye Irritation: In vivo or in vitro tests to evaluate the potential for a substance to cause

reversible changes in the eye. The severity and persistence of effects on the cornea, iris, and
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conjunctiva are assessed.

Aquatic Toxicity: Studies on aquatic organisms (e.g., fish, daphnia, algae) to determine the

substance's acute and chronic toxicity. The long-term hazard classification (Aquatic Chronic

2) is based on the substance's toxicity and its potential for bioaccumulation and degradation.

GHS Classification Workflow Visualization
The following diagram illustrates the logical workflow for assigning a GHS classification to a

chemical substance based on hazard evaluation.
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Caption: GHS classification workflow from data evaluation to hazard communication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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